Cas no 2228757-96-6 (2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol)

• Product Name: 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol
• CAS No: 2228757-96-6
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 6586048
• PubChem ID: 165967148
• Update Time: 2025-08-05

2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol
• EN300-1780236
• 2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]ethane-1-thiol
• 2228757-96-6

• Inchi： 1S/C9H10N4S/c14-4-3-8-1-2-9(11-5-8)13-7-10-6-12-13/h1-2,5-7,14H,3-4H2
• InChI Key： CUGBIUYFQODATM-UHFFFAOYSA-N
• SMILES： SCCC1=CN=C(C=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 206.06261751g/mol
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.6Ų

Additional information on 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol

Introduction to 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol (CAS No. 2228757-96-6)

2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol, identified by its Chemical Abstracts Service (CAS) number 2228757-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by the presence of nitrogen-containing rings, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a pyridine core, a thiol functional group, and an embedded 1H-1,2,4-triazole moiety, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The significance of 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol lies in its unique structural features and the potential interactions it can exhibit with biological targets. The pyridine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and coordinate with metal ions, while the thiol group (-SH) is known for its reactivity and involvement in redox processes. The incorporation of the 1H-1,2,4-triazole ring adds another layer of complexity, as triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. This combination of structural elements suggests that CAS No. 2228757-96-6 may possess multiple modes of action, making it a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on designing molecules that can modulate biological pathways associated with diseases such as cancer, neurodegeneration, and infectious disorders. The compound 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethane-1-thiol has emerged as a subject of interest due to its potential to interact with key enzymes and receptors involved in these pathways. For instance, studies have indicated that triazole-containing compounds can inhibit certain kinases and proteases that are aberrantly activated in cancer cells. Additionally, the thiol group in this molecule may enable it to participate in glutathione-dependent redox signaling, which is crucial for cellular homeostasis and stress response.

The synthesis of CAS No. 2228757-96-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 1H-1,2,4-triazole moiety typically involves cyclocondensation reactions between hydrazines or hydrazides with α-haloketones or α-haloesters. The subsequent attachment of the pyridine ring and the thiol group further complicates the synthetic pathway but also enhances the molecular diversity necessary for drug discovery. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline these processes and improve efficiency.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of CAS No. 2228757-96-6 to potential biological targets. These studies often rely on high-resolution crystal structures or homology models of target proteins to predict how the compound might interact at the molecular level. The presence of both hydrophobic aromatic rings (pyridine and triazole) and polar functional groups (thiol) suggests that this molecule could exhibit favorable interactions with both protein binding pockets and lipid membranes.

One of the most exciting aspects of 2-6-(1H-1,2,4-triazol-1-ylo-pyridin--3--ylethane--l--thiol is its potential application in developing next-generation antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. The structural features of this compound make it an attractive candidate for further investigation in this area. Preliminary experiments have shown that derivatives of triazole-pyridine thioethers can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways without causing significant toxicity to host cells.

The role of computational modeling in drug design has been pivotal in accelerating the development pipeline for compounds like CAS No. 2228757--96--6*. By leveraging artificial intelligence (AI) algorithms and machine learning (ML) models trained on large datasets of known drug-like molecules, researchers can predict physicochemical properties such as solubility、metabolic stability、and pharmacokinetic profiles before conducting expensive wet-lab experiments。This approach not only saves time but also reduces costs associated with traditional trial-and-error screening methods。

The future prospects for CAS No 2228757--96--6* are promising，with ongoing research aimed at optimizing its chemical structure for improved efficacy and reduced side effects。Collaborative efforts between academic institutions，pharmaceutical companies，and biotechnology firms are expected to yield novel derivatives that could enter clinical trials within the next decade。The integration of green chemistry principles into synthetic methodologies will also be crucial，as sustainable practices become increasingly important in modern drug development。

In conclusion，the compound identified as CAS No 2228757--96--6* represents an intriguing example of how combining different heterocyclic systems can lead to molecules with significant therapeutic potential。Its unique structural features，including a pyridine core、a thiol functional group，and an embedded triazole moiety，make it a versatile scaffold for further exploration。With continued advancements in synthetic chemistry、computational modeling，and high-throughput screening technologies，this compound holds great promise for contributing to future medical breakthroughs。